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Compound of Interest

Compound Name: Cerium(III)bromidehydrate

Cat. No.: B13141253

Get Quote

Introduction & Chemical Identity
Cerium(III) bromide (CeBr

) is a high-performance lanthanide halide that has emerged as a superior alternative to
Lanthanum Bromide (LaBr

) in gamma-ray spectroscopy.[1][2][3] While often sourced as a hydrate for synthetic chemistry,
its primary utility in nuclear detection relies on its anhydrous single-crystal form.

The distinction between the hydrate and anhydrous forms is critical for researchers. The

hydrate is a stable precursor, whereas the anhydrous material is ultra-hygroscopic and requires

glovebox handling.
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Property Anhydrous Form Hydrate Form

CAS Number 14457-87-5 396654-07-2 (General)

Formula CeBr

CeBr

[4][5][6][7][8][9][10][11][12] ·

H

O

Molar Mass 379.83 g/mol
~397.85 g/mol (varies w/

hydration)

Appearance White/Gray crystalline solid White/Orange powder

Solubility Reacts exothermically w/ water Soluble in water, ethanol

Key Hazard
Hygroscopic (degrades to

Oxybromide)
Irritant (Skin/Eye)

Critical Note: Many vendors loosely apply the anhydrous CAS (14457-87-5) to the hydrate.

Verify the "Water of Crystallization" specification before purchasing for catalytic or scintillation

growth applications.

Technical Deep Dive: The Hydrolysis Challenge
Expertise Pillar: Why can't you just heat the hydrate to dry it?

A common error in handling rare-earth halides is attempting thermal dehydration in air or

vacuum without a reactive atmosphere. Heating CeBr

hydrate causes hydrolysis, not just dehydration. The water of crystallization reacts with the
bromide ion at elevated temperatures, displacing hydrogen bromide (HBr) and forming an
irreversible impurity: Cerium Oxybromide (CeOBr).
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Reaction:

Consequence: Even ppm levels of CeOBr in a crystal lattice act as scattering centers and

quenching sites, destroying the light yield and energy resolution of the scintillator.

Protocol: Ammonium Bromide Route for Anhydrous
Synthesis
Trustworthiness Pillar: A self-validating system for generating ultra-dry CeBr

.

To prevent hydrolysis, the dehydration must occur in an atmosphere of HBr or through an

intermediate ammonium complex. The Ammonium Bromide (NH

Br) Route is the industry standard for laboratory-scale purification.

Step-by-Step Methodology
Stoichiometric Mixing:

Mix CeBr

hydrate with a 2-3x molar excess of NH

Br.

Mechanism: This forms a complex ammonium salt (e.g.,

), which is stable against hydrolysis during the initial heating phase.

Low-Temperature Dehydration (Vacuum, < 200°C):

Heat the mixture slowly under dynamic vacuum.

Water is removed while the cerium remains protected within the ammonium complex.

High-Temperature Sublimation (300°C - 400°C):

Increase temperature to dissociate the complex.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13141253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NH

Br sublimates away (condenses on the cold finger/trap).

Validation: The remaining solid should be a white crystalline mass. Any yellowing suggests

oxide formation.

Final Purification (Distillation):

For detector-grade material, distill the crude anhydrous CeBr

at ~880°C in a sealed quartz ampoule.
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Caption: The Ammonium Bromide route prevents the formation of oxybromides by stabilizing

the Cerium ion during water removal.

Applications: Scintillation & Catalysis
Scintillation Detectors (Gamma Spectroscopy)
CeBr

is a "self-activated" scintillator, meaning the Cerium ion itself is the luminescent center (Ce

4f-5d transition). This contrasts with NaI(Tl), which requires Thallium doping.

Advantages over LaBr
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:

Low Background: LaBr

contains naturally radioactive

La. CeBr

has a negligible intrinsic background, making it ideal for low-count environmental monitoring.

Speed: Fast decay time (~19 ns) allows for high count-rate applications (e.g., border security

RIIDs).

Mechanism of Action:

Interaction: Incoming Gamma-ray interacts with the lattice (Photoelectric effect/Compton

scattering).

Avalanche: High-energy electron creates thousands of electron-hole pairs.

Capture: Holes are captured by Ce

ions.

Emission: Recombination emits UV/Blue photons (380 nm).

Scintillation Pathway Diagram
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Caption: The CeBr3 scintillation mechanism relies on the rapid 5d-4f transition of the Ce3+ ion.

Organic Synthesis (Lewis Acid Catalysis)
While less common than Cerium(III) Chloride (CeCl

), the bromide variant is a potent Lewis acid.
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Usage: It promotes the addition of organolithiums to ketones (preventing enolization) and is

used in phosphonylation reactions.

Benefit: The bromide ion is "softer" than chloride, potentially altering selectivity in sensitive

substrates.

Safety & Handling Data
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315
Causes skin irritation.[6][13]

[14]

Eye Irritation H319
Causes serious eye irritation.

[13][14][15]

STOT-SE H335
May cause respiratory

irritation.[13][14]

Storage Protocol:

Hydrate: Store in a cool, dry place. Desiccator recommended.

Anhydrous:Strict Inert Atmosphere. Store in a glovebox (Ar/N

) with <1 ppm H

O/O

. Exposure to air turns the white crystals to a wet orange slush within seconds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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